Cas no 2229252-16-6 (5-(2-bromoethyl)-2-methoxy-3-methylpyridine)

• Product Name: 5-(2-bromoethyl)-2-methoxy-3-methylpyridine
• CAS No: 2229252-16-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6401196
• PubChem ID: 165700109
• Update Time: 2025-06-09

5-(2-bromoethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-2-methoxy-3-methylpyridine
• EN300-1917069
• 2229252-16-6

• Inchi： 1S/C9H12BrNO/c1-7-5-8(3-4-10)6-11-9(7)12-2/h5-6H,3-4H2,1-2H3
• InChI Key： YKNMUUYWDGGRJD-UHFFFAOYSA-N
• SMILES： BrCCC1=CN=C(C(C)=C1)OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-(2-bromoethyl)-2-methoxy-3-methylpyridine

Introduction to 5-(2-bromoethyl)-2-methoxy-3-methylpyridine (CAS No. 2229252-16-6)

5-(2-bromoethyl)-2-methoxy-3-methylpyridine, identified by its CAS number 2229252-16-6, is a significant compound in the realm of pharmaceutical and chemical research. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and methoxy substituents on the pyridine ring enhances its reactivity, making it a versatile building block for medicinal chemists.

The compound's structure, characterized by a 2-bromoethyl side chain and a 2-methoxy-3-methylpyridine core, positions it as a key candidate for further functionalization. Such modifications are crucial in the development of novel therapeutic agents targeting diverse biological pathways. Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their ability to interact with biological targets with high specificity and affinity.

In the context of modern pharmaceutical research, 5-(2-bromoethyl)-2-methoxy-3-methylpyridine has been explored for its potential in designing small-molecule inhibitors and agonists. The bromo group, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of additional functional groups, thereby expanding the compound's utility in drug development.

Moreover, the methoxy and methyl substituents on the pyridine ring contribute to the compound's overall pharmacophore, influencing its solubility, metabolic stability, and interaction with biological targets. The methoxy group, for instance, can enhance binding affinity by participating in hydrogen bonding interactions, while the methyl group can improve lipophilicity, affecting drug absorption and distribution.

Recent studies have demonstrated the efficacy of 5-(2-bromoethyl)-2-methoxy-3-methylpyridine in synthesizing compounds with potential applications in oncology and neurology. For instance, derivatives of this compound have been investigated for their ability to modulate kinase activity, which is critical in cancer therapy. The bromo group allows for easy introduction of additional pharmacophoric elements, enabling fine-tuning of biological activity.

The compound's versatility extends to its role in designing probes for biochemical assays. Researchers have utilized derivatives of 5-(2-bromoethyl)-2-methoxy-3-methylpyridine to develop fluorescent probes that track specific biological processes. These probes are invaluable tools in understanding cellular mechanisms and identifying new therapeutic targets.

In summary, 5-(2-bromoethyl)-2-methoxy-3-methylpyridine (CAS No. 2229252-16-6) represents a promising scaffold in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.